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An objective guide for researchers and agricultural scientists on the efficacy and mechanisms

of organophosphate defoliants, with a focus on Merphos and its relationship to Tribufos

(Folex).

This guide provides a detailed comparison of Merphos, an organothiophosphate defoliant, with

other chemical agents used for cotton defoliation. Due to the discontinued registration of

Merphos in the United States and the European Union, this guide will focus on its closely

related and more studied counterpart, Tribufos (marketed as Folex), which is the oxidized and

active form of Merphos. The data presented herein is based on available scientific literature

and provides a quantitative and methodological comparison of Tribufos with other commonly

used, non-organophosphate defoliants, offering a clear perspective on its relative performance.

Chemical Identity and Relationship between
Merphos and Tribufos
Merphos, chemically known as tributyl phosphorotrithioite, is an organothiophosphorus

compound that was historically used as a cotton defoliant.[1] Upon application and exposure to

the environment, Merphos is oxidized to S,S,S-tributyl phosphorotrithioate, commonly known

as Tribufos or DEF.[1] Tribufos is the active ingredient in the widely used defoliant Folex.[2]

Given that Tribufos is the active form of Merphos, their defoliation efficacy and mode of action

are considered to be functionally identical.

Below is a diagram illustrating the chemical structures of Merphos and Tribufos.
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Chemical structures of Merphos and Tribufos.

Mechanism of Action: Herbicidal Defoliants and
Ethylene Production
Organophosphate defoliants like Tribufos are classified as herbicidal defoliants.[3] Their mode

of action involves injuring the plant's leaves, which in turn stimulates the production of the plant

hormone ethylene.[4] Ethylene plays a crucial role in promoting the formation of an abscission

layer at the base of the leaf petiole, leading to leaf drop.[4] This is in contrast to hormonal

defoliants, which directly increase ethylene synthesis without causing initial injury.[3]

The following diagram illustrates the stress-induced ethylene biosynthesis pathway in cotton

plants following the application of a herbicidal defoliant.
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Pathway of herbicidal defoliant action.

Comparative Efficacy Data
The following tables summarize quantitative data from field trials comparing the efficacy of

Tribufos (Folex) with other non-organophosphate defoliants.

Table 1: Comparison of Defoliation Efficacy of Tribufos and Other Defoliants
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Treatment
Application
Rate (per acre)

Defoliation (%)
at 7 DAT

Defoliation (%)
at 14 DAT

Defoliation (%)
at 21 DAT

Tribufos (16 oz)

+ Ethephon

16 oz +

Ethephon
77 - -

Tribufos (12 oz)

+ Ethephon

12 oz +

Ethephon
73 - -

Tribufos (8 oz) +

Ethephon
8 oz + Ethephon 67 - -

Thidiazuron +

Diuron +

Ethephon

Varies - 89+ 88+

Non-treated

Check
- - - -

Data sourced from the 2011 University of Georgia Cotton Defoliant Evaluation Program.[5] DAT

= Days After Treatment.

Table 2: Influence of Harvest-Aid Treatments on Defoliation and Desiccation

Treatment
Application Rate
(per acre)

Defoliation (%) at
14 DAT

Desiccation (%) at
14 DAT

Folex (Tribufos) 1.5 pt 80.3 11.5

Dropp (Thidiazuron) 0.2 lb 75.8 6.8

Folex + Dropp 0.75 pt + 0.1 lb 85.5 9.0

Untreated - 10.0 3.8

Data summarized from the National Cotton Council's Uniform Harvest Aid Performance and

Fiber Quality Evaluation (1992-1995).[6]

Experimental Protocols
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1. University of Georgia 2011 Cotton Defoliant Evaluation[5]

Objective: To evaluate the performance of various cotton defoliant treatments under late-

season conditions.

Experimental Design: Randomized complete block design with four replications.

Plot Size: 4 cotton rows, approximately 30 feet in length.

Application: Defoliants were applied using a CO2-pressurized backpack sprayer equipped

with DG 11002 VS flat fan nozzles, calibrated to deliver 15 gallons per acre (GPA) at 3 mph.

Assessments: Visual assessments of percent open bolls, percent defoliation, percent

desiccation, and percent regrowth were estimated at 7, 14, and 21 days after treatment

(DAT).

Data Analysis: Data were subjected to ANOVA using the PROC MIXED procedure of SAS,

and means were separated with Fisher's Protected LSD at P ≤ 0.10.

2. National Cotton Council Uniform Harvest Aid Performance and Fiber Quality Evaluation

(1992-1995)[6]

Objective: To evaluate the performance of standard defoliation treatments on a uniform basis

across different locations.

Experimental Design: Randomized complete block design with 4 replications.

Application Timing: Initial application at approximately 60% open boll.

Assessments: Standardized evaluation data on percent defoliation and percent desiccation

were collected at 7 and 14 days after treatment (DAT).

Data Analysis: ANOVA was computed for the parameters over years for each location,

assuming that years were random and treatment effects were fixed.

The following diagram illustrates a general experimental workflow for evaluating cotton

defoliant efficacy.
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Workflow for cotton defoliant efficacy trials.

Conclusion
While direct comparative data for Merphos against other organophosphate defoliants is scarce

due to its discontinued use, the available data for its active form, Tribufos (Folex),

demonstrates its effectiveness as a standard herbicidal defoliant.[2] The field trial data

indicates that Tribufos provides reliable defoliation, and its performance can be influenced by

application rate and tank-mixing with other harvest aids.[5][6] For researchers and drug

development professionals, understanding the herbicidal mode of action and the resultant

stress-induced ethylene production is key to evaluating the performance of organophosphate

defoliants and developing new, more effective harvest aid strategies. The provided
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experimental protocols offer a foundational methodology for conducting future comparative

studies in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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